Cas no 444666-41-5 (1-(4-Methoxypyridin-2-yl)piperazine)

• Product Name: 1-(4-Methoxypyridin-2-yl)piperazine
• CAS No: 444666-41-5
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• MDL: MFCD06738951
• CID: 327525
• PubChem ID: 22648132
• Update Time: 2025-04-19

1-(4-Methoxypyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxypyridin-2-yl)piperazine
• 1-(4-Methoxy-pyridin-2-yl)-piperazine
• Piperazine,1-(4-methoxy-2-pyridinyl)-
• 1-(4-methoxy-2-pyridinyl)piperazine
• 1-(4-methoxy-2-pyridinyl)-piperazine
• AB28253
• AC1Q4839
• CTK4I8226
• SureCN2876435
• 1-(4-Ethoxy-pyridin-2-yl)-piperazine, AldrichCPR
• 444666-41-5
• Z1083217760
• A826587
• CS-0208527
• DTXSID30627320
• FT-0718669
• EN300-69901
• AKOS006283420
• MFCD06738951
• BS-28512
• SCHEMBL2876435
• BB 0260551
• GGFWCDNEFMGGMQ-UHFFFAOYSA-N
• Piperazine, 1-(4-methoxy-2-pyridinyl)-
• G54229
• DB-070560

• MDL： MFCD06738951
• Inchi： 1S/C10H15N3O/c1-14-9-2-3-12-10(8-9)13-6-4-11-5-7-13/h2-3,8,11H,4-7H2,1H3
• InChI Key： GGFWCDNEFMGGMQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1)N1CCNCC1

Computed Properties

• Exact Mass: 193.12200
• Monoisotopic Mass: 193.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.105
• Boiling Point: 369.954°C at 760 mmHg
• Flash Point: 177.542°C
• Refractive Index: 1.536
• PSA: 37.39000
• LogP: 0.89360

1-(4-Methoxypyridin-2-yl)piperazine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：